Cas no 113608-77-8 (5-Nitro-2-(5-nitro-furan-2-yl)-1H-benzoimidazole)

5-Nitro-2-(5-nitro-furan-2-yl)-1H-benzoimidazole structure
113608-77-8 structure
Product Name:5-Nitro-2-(5-nitro-furan-2-yl)-1H-benzoimidazole
CAS No:113608-77-8
MF:C11H6N4O5
MW:274.189141750336
CID:5036162
PubChem ID:623646
Update Time:2024-11-07

5-Nitro-2-(5-nitro-furan-2-yl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-2-(5-nitrofuran-2-yl)-1H-benzimidazole
    • 5-Nitro-2-(5-nitro-furan-2-yl)-1H-benzoimidazole
    • Oprea1_158595
    • STK755508
    • ST4029733
    • 2-nitro-5-(5-nitrobenzimidazol-2-yl)furan
    • 5-Nitro-2-(5-nitro-2-furyl)-1H-benzimidazole #
    • 5-Nitro-2-(5-nitrofuran-2-yl)-1H-benzo[d]imidazole
    • SCHEMBL10689470
    • AKOS005615796
    • 113608-77-8
    • QZARPLILBWVJRA-UHFFFAOYSA-N
    • 5-NITRO-2-(5-NITRO-2-FURYL)-1H-1,3-BENZIMIDAZOLE
    • Inchi: 1S/C11H6N4O5/c16-14(17)6-1-2-7-8(5-6)13-11(12-7)9-3-4-10(20-9)15(18)19/h1-5H,(H,12,13)
    • InChI Key: QZARPLILBWVJRA-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C1=NC2C=CC(=CC=2N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 274.03381930g/mol
  • Monoisotopic Mass: 274.03381930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 134
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